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Compound of Interest

Compound Name: 4-(oxan-2-yl)aniline

Cat. No.: B6171799

In-Depth Technical Guide: 4-(oxan-2-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(oxan-2-yl)aniline, a heterocyclic
amine of interest in medicinal chemistry and materials science. This document details its
chemical identifiers, physicochemical properties, and a representative synthetic protocol.

Core Compound Identifiers

While a specific CAS number for the parent compound 4-(oxan-2-yl)aniline is not readily
available in major chemical databases, it is recognized under other systematic names. For the
purpose of this guide, we will refer to it as 4-(tetrahydro-2H-pyran-2-yl)aniline. The lack of a
dedicated CAS number may suggest its novelty or limited commercial availability, making it a
compound primarily accessed through custom synthesis.

Below is a table summarizing the key identifiers for 4-(tetrahydro-2H-pyran-2-yl)aniline.
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Identifier Value

IUPAC Name 4-(tetrahydro-2H-pyran-2-yl)aniline

Synonyms 4-(oxan-2-yl)aniline

Molecular Formula C11H1sNO

Molecular Weight 177.24 g/mol

InChi INChl=1S/C11H15N0O/c12-10-6-4-9(5-7-10)11-
3-1-2-8-13-11/h4-7,11H,1-3,8,12H2

InChlKey PCMXHFLMBJKAMR-UHFFFAOYSA-N

Canonical SMILES

C1CC(OC(C1)C2=CC=C(C=C2)N)

Physicochemical and Spectroscopic Data

A summary of the available physicochemical and spectroscopic data for 4-(tetrahydro-2H-

pyran-2-yl)aniline is presented below. This data is crucial for its identification, purification, and

characterization.

Property Value

Appearance Solid (predicted)

Boiling Point Not determined

Melting Point Not determined

Solubility Soluble in common organic solvents (predicted)

Mass Spectrum (GC-MS)

Available through spectral databases like

SpectraBase.

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 4-(tetrahydro-2H-pyran-2-

ylaniline is not widely published. However, a general and adaptable two-step synthetic route

can be proposed based on established methodologies for the synthesis of similar aryl-
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tetrahydropyran structures. This involves the protection of a precursor followed by a coupling

reaction and deprotection.

Representative Synthetic Pathway:

A plausible synthetic route involves the protection of 4-aminophenol, followed by a reaction with

3,4-dihydro-2H-pyran, and subsequent deprotection to yield the target compound.

Step 1: Protection of 4-Aminophenol

4-Aminophenol

G.g., Boc Anhydride]

[Boc-protected 4-aminophenoD

cataly

Step 2: O-Alkylation with Dihydropyran

Dihydropyran

yst (e.g., PTSA)

—T[N-Boc-4-(tetrahydro-2H-pyran-2-y|oxy)aniIine]

Acid (e.g., TFA or HCI)

Step 3: Deprotection

= 4-(tetrahydro-2H-pyran-2-yl)aniline =

Click to download full resolution via product page

A plausible synthetic workflow for 4-(tetrahydro-2H-pyran-2-yl)aniline.

Detailed Methodology (Hypothetical):
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Step 1: Protection of 4-Aminophenol

e To a solution of 4-aminophenol (1 equivalent) in a suitable solvent such as dichloromethane
or tetrahydrofuran, add a base like triethylamine or diisopropylethylamine (1.2 equivalents).

e Cool the mixture to 0 °C in an ice bath.

» Slowly add a solution of di-tert-butyl dicarbonate (Boc anhydride) (1.1 equivalents) in the
same solvent.

 Allow the reaction to warm to room temperature and stir for 12-24 hours.

e Monitor the reaction progress by thin-layer chromatography (TLC).

» Upon completion, quench the reaction with water and extract the product with an organic
solvent.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the Boc-protected 4-aminophenol.

Step 2: O-Alkylation with 3,4-Dihydro-2H-pyran

e Dissolve the Boc-protected 4-aminophenol (1 equivalent) in a dry, aprotic solvent like
dichloromethane or dioxane.

e Add a catalytic amount of a strong acid catalyst, such as p-toluenesulfonic acid (PTSA) or
pyridinium p-toluenesulfonate (PPTS).

e Add 3,4-dihydro-2H-pyran (1.5 equivalents) dropwise to the solution.

 Stir the reaction mixture at room temperature for 4-8 hours, monitoring by TLC.

o Once the starting material is consumed, neutralize the reaction with a mild base (e.g.,
saturated sodium bicarbonate solution).

o Extract the product with an organic solvent, wash the combined organic layers with brine,
and dry over anhydrous sodium sulfate.
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» Purify the crude product by column chromatography on silica gel to yield N-Boc-4-
(tetrahydro-2H-pyran-2-yloxy)aniline.

Step 3: Deprotection

e Dissolve the purified N-Boc-4-(tetrahydro-2H-pyran-2-yloxy)aniline (1 equivalent) in a
suitable solvent like dichloromethane or 1,4-dioxane.

» Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of hydrogen
chloride in dioxane.

o Stir the reaction at room temperature for 1-4 hours until the deprotection is complete
(monitored by TLC).

* Remove the solvent and excess acid under reduced pressure.

o Neutralize the residue with a base (e.g., saturated sodium bicarbonate solution) and extract
the final product, 4-(tetrahydro-2H-pyran-2-yl)aniline, with an organic solvent.

e Dry the organic layer, concentrate, and if necessary, purify the final product by column
chromatography or recrystallization.

Logical Relationships in Compound Identification

The process of identifying an unknown or sparsely documented compound like 4-(oxan-2-
ylaniline involves a logical workflow that integrates chemical nomenclature, structural
analysis, and database searching.

Database Search Data Retrieval

Initial Query Nomenclature Analysis
Clarify Search for CAS Number Physicochemical Properties
4-(oxan-2-yl)aniline Nomenclature (4-(tetrahydro-2H-pyran-2-y\)aniline)—>(6enerate Chemical Structure) vy

Search for Other Identifiers - .
(InChl, SMILES) P Spectroscopic Data
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[https://www.benchchem.com/product/b6171799#4-oxan-2-yl-aniline-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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